Piperazine, 1-(4-bromo-2-methoxyphenyl)-

• Molecular Formula: C11H15BrN2O
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 1-(4-bromo-2-methoxyphenyl)piperazine
• InChI: InChI=1S/C11H15BrN2O/c1-15-11-8-9(12)2-3-10(11)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
• InChI Key: CBZGVXAWSOTEQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Br)N2CCNCC2

Description

Piperazine, 1-(4-bromo-2-methoxyphenyl)- is a useful research compound. Its molecular formula is C11H15BrN2O and its molecular weight is 271.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 1-(2-methoxy-phenyl)-piperazine (5.0 g, 26.0 mmol) in dichloromethane 450 mL) and cool to 0° C. Add bromine (4.16 g, 26.0 mmol) slowly dropwise. After 2 h wash the reaction mixture with 1 N sodium hydroxide (250 mL). Separate the organic portion, dry (Na2SO4), filter and concentrate in vacuo to afford 7.0 g (99%) of the title compound. MS/ES m/z (81Br) 273.0 [M+H]+.